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Compound of Interest

Compound Name: Methallylescaline

Cat. No.: B12331354 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount when working with novel compounds. This guide provides essential

safety and logistical information for the handling and disposal of Methallylescaline (MAL), a

synthetic psychedelic substance of the phenethylamine class.

Methallylescaline is known to cause skin and eye irritation and may lead to respiratory

irritation.[1] Due to the limited toxicological data available for this compound, it is crucial to

adhere to strict safety protocols to minimize exposure risks.[1][2]

Personal Protective Equipment (PPE)
A comprehensive personal protective equipment strategy is the first line of defense against

accidental exposure. The following PPE is mandatory when handling Methallylescaline:

Eye and Face Protection: Chemical safety goggles or a full-face shield are essential to

protect against splashes and airborne particles.[1][3]

Hand Protection: Chemical-resistant gloves, such as nitrile or neoprene, must be worn.[1][3]

Gloves should be inspected before use and changed frequently, especially if contact with the

substance occurs.

Body Protection: A laboratory coat or a chemical-resistant apron should be worn to protect

against skin contact.[1][3] In cases of potential significant exposure, a full-body suit may be

necessary.
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Respiratory Protection: Handling of Methallylescaline should be conducted in a well-

ventilated area, preferably within a certified chemical fume hood, to avoid inhalation of dust

or fumes.[1][3] If a fume hood is not available, a properly fitted respirator with an appropriate

cartridge is required.

Operational Plan for Safe Handling
A systematic approach to handling Methallylescaline will further mitigate risks. The following

procedural steps should be followed:

Preparation: Before handling, ensure that the work area is clean and uncluttered. All

necessary equipment, including PPE, weighing tools, and disposal containers, should be

readily accessible.

Weighing and Aliquoting: All weighing and transfer of solid Methallylescaline should be

performed within a chemical fume hood to contain any airborne particles. Use appropriate

tools, such as spatulas and weighing paper, to minimize the generation of dust.

Solution Preparation: When preparing solutions, add the solid Methallylescaline to the

solvent slowly to avoid splashing. Ensure the container is properly labeled with the

compound name, concentration, date, and appropriate hazard warnings.

Post-Handling: After handling, thoroughly decontaminate all surfaces and equipment. Wash

hands and any exposed skin with soap and water immediately.[1] Contaminated PPE should

be removed and disposed of according to institutional guidelines.

Disposal Plan
Proper disposal of Methallylescaline and associated waste is critical to prevent environmental

contamination and accidental exposure.

Waste Collection: All solid waste, including contaminated gloves, weighing paper, and

disposable labware, should be collected in a dedicated, clearly labeled, and sealed

hazardous waste container.[1][3]

Liquid Waste: Solutions containing Methallylescaline should be collected in a separate,

labeled hazardous waste container. Do not mix with other waste streams unless compatibility
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has been confirmed.

Disposal Method: All Methallylescaline waste must be disposed of through a licensed

hazardous waste disposal company in accordance with local, state, and federal regulations.

[3]

Quantitative Data
While extensive toxicological data for Methallylescaline is not available, the following table

summarizes the known quantitative information.

Parameter Value Source

Dosage Range (oral) 40 - 65 mg [4]

Duration of Action 12 - 16 hours [4]

Purity (as fumarate) >97%

Molar Mass (as fumarate) 367.4 g/mol
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Preparation
- Assemble PPE

- Prepare workspace in fume hood

Weighing & Aliquoting
- Handle solids in fume hood

- Use appropriate tools

Proceed to handling

Solution Preparation
- Add solid to solvent slowly

- Label container clearly

For solution-based work

Experimental Use
- Follow protocol

- Maintain containment

For solid-based work

Decontamination
- Clean workspace and equipment

- Wash hands thoroughly

Post-experiment

Waste Disposal
- Segregate solid and liquid waste
- Use labeled, sealed containers

Final Disposal
- Transfer to licensed waste handler

Click to download full resolution via product page

Caption: Workflow for the safe handling of Methallylescaline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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